Cas no 1989638-29-0 ((1S,4R,5R)-5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride)

• Product Name: (1S,4R,5R)-5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
• CAS No: 1989638-29-0
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 4632853
• Update Time: 2023-08-10

(1S,4R,5R)-5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4S,5S)-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride, endo
• (1S,4R,5R)-5-Methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
• Rac-(1R,4S,5S)-5-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c1-4-5-2-7(4,6(9)10)8-3-5;/h4-5,8H,2-3H2,1H3,(H,9,10);1H/t4-,5+,7+;/m1./s1
• InChI Key： KGMCAYXEPHCFKU-QXRFUWKISA-N
• SMILES： Cl.OC([C@@]12C[C@@H](CN1)[C@H]2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 49.3